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Compound of Interest

Compound Name: Ammonium bromate

Cat. No.: B075889

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on ammonium
bromate (NH4BrOs). Due to its inherent instability, specific experimental thermodynamic data
such as standard enthalpy of formation, standard molar entropy, and Gibbs free energy of
formation are not readily available in the cited literature. This document summarizes its known
physical and chemical properties, synthesis, and thermal decomposition pathways.

Compound Profile: Ammonium Bromate (NH4BrO3)

Ammonium bromate is an inorganic compound with the chemical formula NH4BrOs[1]. It is a
white, crystalline solid that is highly soluble in water but poorly soluble in ethanol[1][2]. The
compound is a potent oxidizing agent and is notable for its extreme instability; it is classified as
a highly explosive material[1][2]. It decomposes slowly even at -5 °C and can explode at 54
°C[1].

Physical and Chemical Properties

A summary of the key physical and chemical identifiers for ammonium bromate is provided
below.
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Property Value Reference
Chemical Formula NH4BrOs [1112]
Molar Mass 145.940 g/mol [1][2]

Colorless crystals or white
Appearance ) ) [11[2]
crystalline solid

CAS Number 13843-59-9 [1][2]
- Soluble in water, poorly soluble
Solubility ) [1]
in ethanol
Stability Highly unstable, explosive [1112]

Experimental Protocols

Detailed experimental protocols for the determination of thermodynamic constants of
ammonium bromate are not available due to its hazardous and unstable nature. However,
methods for its synthesis and observations of its thermal decomposition have been
documented.

Synthesis of Ammonium Bromate

Ammonium bromate can be synthesized via a salt metathesis reaction by combining cold,
aqueous solutions of ammonium chloride (NH+Cl) and sodium bromate (NaBrOs)[1]. The
reaction proceeds as follows:

NHa4Cl(aq) + NaBrOs(ag) — NH4BrOs(s) + NaCl(aq)

The less soluble ammonium bromate precipitates from the cold solution.

Thermal Decomposition Analysis

The thermal decomposition of ammonium bromate is highly energetic and difficult to control.
Observational studies describe heating a small amount of the solid in a test tube, which results
in a rapid, near-explosive decomposition characterized by a loud sound and a brief orange
flash[3]. The decomposition yields a mixture of gaseous products, including bromine vapor,
which is readily observed]3].
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Thermal Decomposition Pathways

Ammonium bromate is highly sensitive to heat and decomposes violently. The decomposition
is complex and can proceed through multiple pathways, yielding a variety of products. The
instability is a key characteristic, with decomposition reported to occur slowly even at sub-zero
temperatures and rapidly at elevated temperatures|[1].

Primary Decomposition Reactions

Two primary decomposition reactions have been proposed based on the observed products[1]

[4]:

e 2NH4BrOs(s) — Nz(g) + 4H20(g) + Brz(g) + O2(g)[4]

e NH4BrOs(s) — N2(g) + Brz(g) + O2(g) + 4H20(g) (a variation of the first)[1]

A more complex decomposition yielding ammonium nitrate has also been suggested[1]:
e NH4BrOs —» NHaNOs + 2Br2 + Oz + N20 + 6H20

A diagram illustrating the general workflow for synthesizing and analyzing ammonium
bromate is presented below.
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Fig. 1: Experimental workflow for the synthesis and thermal analysis of ammonium bromate.
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Side Reactions and Byproducts

During thermal decomposition, a thin white smoke is often observed, which is believed to be
ammonium bromide (NHa4Br), formed as a byproduct[3][4]. This suggests a side reaction where
the bromate ion is reduced to bromide.

The proposed decomposition pathways are visualized in the following diagram.
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Fig. 2: Proposed thermal decomposition pathways of ammonium bromate.

Conclusion

Ammonium bromate is a highly energetic and unstable material. While a method for its
synthesis exists, its hazardous nature has precluded detailed experimental determination of its
core thermodynamic properties. The available literature focuses on its explosive
decomposition, which proceeds through multiple pathways to yield a variety of gaseous
products, including nitrogen, water, bromine, and oxygen. The formation of ammonium bromide
as a byproduct has also been noted. Further research into stabilized forms or advanced, safe
calorimetric techniques would be necessary to elucidate the precise thermodynamic data for
this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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